6-Methoxyisoquinoline-1-carboxylic acid
Overview
Description
6-Methoxyisoquinoline-1-carboxylic acid (MIQCA) is a naturally occurring compound found in a variety of plants and fungi. It is known to have several pharmacological activities including anti-inflammatory, anti-oxidative, and cytotoxic effects. MIQCA has been studied extensively in recent years due to its potential applications in the pharmaceutical and biomedical fields.
Scientific Research Applications
6-Methoxyisoquinoline-1-carboxylic acid has been studied extensively in recent years due to its potential applications in the pharmaceutical and biomedical fields. It has been shown to have anti-inflammatory, anti-oxidative, and cytotoxic effects. It has been used in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. It has also been investigated for its potential applications in the fields of drug delivery, gene therapy, and tissue engineering.
Mechanism of Action
The exact mechanism of action of 6-Methoxyisoquinoline-1-carboxylic acid is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in inflammation and oxidative stress. It is also believed to induce apoptosis in cancer cells and to inhibit the growth of tumor cells. Additionally, it has been shown to inhibit the production of pro-inflammatory cytokines and to modulate the expression of certain genes related to inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress. It has also been shown to induce apoptosis in cancer cells and to inhibit the growth of tumor cells. Additionally, it has been shown to modulate the expression of certain genes related to inflammation and to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The use of 6-Methoxyisoquinoline-1-carboxylic acid in laboratory experiments has certain advantages and limitations. One advantage is that it is a naturally occurring compound and thus is readily available and relatively inexpensive. Additionally, it has been shown to have anti-inflammatory, anti-oxidative, and cytotoxic effects. However, due to its low solubility in water, it may be difficult to use in certain experiments. Additionally, its exact mechanism of action is not yet fully understood.
Future Directions
There are several potential future directions for 6-Methoxyisoquinoline-1-carboxylic acid research. One direction is to further investigate its mechanism of action and to develop new methods of synthesis. Additionally, further research could be conducted to explore its potential applications in the fields of drug delivery, gene therapy, and tissue engineering. Additionally, further research could be conducted to investigate its effects on other diseases such as cardiovascular disease and neurological disorders. Finally, further research could be conducted to investigate its potential use as an anti-aging agent.
properties
IUPAC Name |
6-methoxyisoquinoline-1-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO3/c1-15-8-2-3-9-7(6-8)4-5-12-10(9)11(13)14/h2-6H,1H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKWKVZRIFSAVLQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=NC=C2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90731396 | |
Record name | 6-Methoxyisoquinoline-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90731396 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1179148-81-2 | |
Record name | 6-Methoxy-1-isoquinolinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1179148-81-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methoxyisoquinoline-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90731396 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.